Cas no 1253576-07-6 (4-(1-(6-Fluoropyridin-3-yl)ethyl)morpholine)

• Product Name: 4-(1-(6-Fluoropyridin-3-yl)ethyl)morpholine
• CAS No: 1253576-07-6
• MF: C₁₁H₁₅FN₂O
• MW: 210.248006105423
• MDL: MFCD32202517
• CID: 4782627
• Update Time: 2025-06-14

4-(1-(6-Fluoropyridin-3-yl)ethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(1-(6-fluoropyridin-3-yl)ethyl)morpholine
• 4-[1-(6-fluoropyridin-3-yl)ethyl]morpholine
• 4-(1-(6-Fluoropyridin-3-yl)ethyl)morpholine

• MDL： MFCD32202517
• Inchi： 1S/C11H15FN2O/c1-9(14-4-6-15-7-5-14)10-2-3-11(12)13-8-10/h2-3,8-9H,4-7H2,1H3
• InChI Key： BTUQNJCZWHHMQN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C(C)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: 1.1
• Topological Polar Surface Area: 25.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 4-(1-(6-Fluoropyridin-3-yl)ethyl)morpholine

Comprehensive Overview of 4-(1-(6-Fluoropyridin-3-yl)ethyl)morpholine (CAS No. 1253576-07-6)

4-(1-(6-Fluoropyridin-3-yl)ethyl)morpholine (CAS No. 1253576-07-6) is a fluorinated pyridine derivative with a morpholine moiety, gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of heterocyclic compounds, which are pivotal in drug discovery and material science. Its molecular structure combines a fluoropyridine ring with a morpholine group, offering potential applications in kinase inhibition and central nervous system (CNS) targeting.

Recent studies highlight the growing interest in fluorinated compounds like 4-(1-(6-Fluoropyridin-3-yl)ethyl)morpholine due to their enhanced bioavailability and metabolic stability. Researchers are exploring its role in cancer therapeutics, particularly as a small-molecule inhibitor for protein kinases involved in tumor progression. The presence of the fluorine atom improves binding affinity and selectivity, making it a candidate for precision medicine applications.

In agrochemicals, this compound is investigated for its potential as a pesticide intermediate. The 6-fluoropyridinyl moiety is known to enhance insecticidal activity, aligning with the demand for eco-friendly pest control solutions. Its low environmental persistence and high target specificity make it a subject of sustainable agriculture research.

Synthetic routes to 4-(1-(6-Fluoropyridin-3-yl)ethyl)morpholine often involve Pd-catalyzed cross-coupling or nucleophilic substitution reactions. Optimizing these methods is critical for scalable production, especially in GMP-compliant pharmaceutical manufacturing. Analytical techniques like HPLC and NMR are employed to ensure purity, a key factor in regulatory approval processes.

The compound’s ADME (Absorption, Distribution, Metabolism, Excretion) profile is under scrutiny, with computational models predicting favorable blood-brain barrier penetration. This property is relevant for neurodegenerative disease research, where modulating dopamine receptors or G-protein-coupled receptors (GPCRs) is a therapeutic strategy.

Market trends indicate rising demand for fluorinated bioactive molecules, driven by advancements in structure-activity relationship (SAR) studies. 4-(1-(6-Fluoropyridin-3-yl)ethyl)morpholine exemplifies this trend, with patents filed for its use in anti-inflammatory and antiviral formulations. Its IP (Intellectual Property) landscape is expanding, reflecting commercial potential.

Safety assessments of CAS No. 1253576-07-6 emphasize its low acute toxicity in preclinical models, though thorough toxicokinetic studies are ongoing. Regulatory agencies like the FDA and EMA require detailed ICH guidelines-compliant data before clinical use, ensuring consumer safety.

In summary, 4-(1-(6-Fluoropyridin-3-yl)ethyl)morpholine represents a versatile scaffold in medicinal chemistry and agrochemical innovation. Its dual utility in life sciences and material engineering positions it as a compound of significant scientific and industrial interest.